Cas no 2328345-18-0 (4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide
• CAS No: 2328345-18-0
• MF: C₁₈H₉F₃N₂O₃S
• MW: 390.335873365402
• CID: 5931992
• PubChem ID: 121028933
• Update Time: 2025-10-29

4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide
• 2328345-18-0
• 4-oxo-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]chromene-2-carboxamide
• EN300-26979418
• 4-oxo-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-4H-chromene-2-carboxamide
• F1813-1436
• 4-oxo-N-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)-4H-chromene-2-carboxamide

• Inchi： 1S/C18H9F3N2O3S/c19-18(20,21)10-5-3-7-14-15(10)22-17(27-14)23-16(25)13-8-11(24)9-4-1-2-6-12(9)26-13/h1-8H,(H,22,23,25)
• InChI Key： UCZNVKDZVKLEGX-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC(C3C=CC=CC=3O2)=O)=O)=NC2C(C(F)(F)F)=CC=CC1=2

Computed Properties

• Exact Mass: 390.02859781g/mol
• Monoisotopic Mass: 390.02859781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.5Ų

Additional information on 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide

Recent Advances in the Study of 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide (CAS: 2328345-18-0)

The compound 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide (CAS: 2328345-18-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by a benzothiazole-chromene hybrid scaffold, has demonstrated potential as a therapeutic agent in various disease models, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have shown that 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. This inhibition leads to a reduction in tumor cell viability and an induction of programmed cell death. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer therapies.

In addition to its anticancer properties, recent investigations have highlighted the compound's anti-inflammatory effects. Experimental models of inflammation have demonstrated that 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide can suppress the production of pro-inflammatory cytokines and inhibit the activation of inflammatory signaling pathways. These effects are attributed to the compound's ability to interact with key molecular targets involved in the inflammatory response, making it a potential candidate for the treatment of chronic inflammatory diseases.

Another area of interest is the optimization of the compound's pharmacokinetic properties. Researchers have conducted structure-activity relationship (SAR) studies to identify modifications that enhance its bioavailability, metabolic stability, and target selectivity. These efforts have led to the synthesis of several analogs with improved pharmacological profiles, paving the way for further preclinical and clinical development. Computational modeling and molecular docking studies have also been employed to predict the compound's binding modes and interactions with its biological targets, providing valuable insights for rational drug design.

Despite these promising findings, challenges remain in the development of 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide as a therapeutic agent. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research in the field of chemical biology and drug discovery.

In conclusion, recent studies on 4-oxo-N-4-(trifluoromethyl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide (CAS: 2328345-18-0) have shed light on its therapeutic potential and mechanistic underpinnings. The compound's ability to target critical pathways in cancer and inflammation, coupled with ongoing efforts to optimize its pharmacological properties, positions it as a promising candidate for future drug development. Continued research in this area is expected to yield further insights and potentially lead to the discovery of novel therapeutics for unmet medical needs.